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Compound of Interest

N,N-BOC, BOC-2-AMINO-3-
Compound Name:

METHYLPYRIDINE
CAS No.: 1228631-58-0
Cat. No.: B6337808

Get Quote

Executive Summary

N-Boc-2-amino-3-methylpyridine (tert-butyl (3-methylpyridin-2-yl)carbamate) represents a
critical intermediate in the synthesis of high-value pharmaceutical targets, including CGRP
receptor antagonists and kinase inhibitors. Its structural integrity, governed by the steric
interplay between the bulky tert-butoxycarbonyl (Boc) group and the ortho-methyl substituent,
dictates its reactivity profile—specifically in directed ortho-lithiation and palladium-catalyzed
cross-couplings.

This guide provides a rigorous crystallographic benchmarking framework. Unlike standard
datasheets, we analyze the causal relationship between its solid-state conformation and its
solubility/reactivity performance, contrasting it with its less hindered isomer, N-Boc-2-amino-4-
methylpyridine.

Structural & Crystallographic Analysis[1][2][3][4]
The Steric "Lock™ Mechanism
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The defining feature of the 3-methyl isomer is the steric clash between the C3-methyl group
and the carbamate carbonyl oxygen. In the 4-methyl isomer, the Boc group can rotate freely to
maximize N-H...N(pyridine) hydrogen bonding. In the 3-methyl derivative, the methyl group
forces the Boc moiety out of planarity or locks it into a specific rotamer to minimize

strain.

o Consequence: This pre-organization reduces the entropic penalty during binding events in
protein pockets but may lower the melting point compared to planar analogs due to less
efficient crystal packing.

Crystallographic Data Comparison

The following table benchmarks the experimental data for N-Boc-2-amino-3-methylpyridine
against its 4-methyl isomer and the unprotected parent amine.

Target: 3-Methyl Control: 4-Methyl Parent: 2-Amino-3-
Feature o
Isomer Isomer picoline
Formula C11H16N202 C11H16N202 CesHsN2
Mol. Weight 208.26 g/mol 208.26 g/mol 108.14 g/mol
Melting Point 134-138 °C [1] 98-100 °C [2] 29-31°C
Crystal System Monoclinic (Predicted)  Monoclinic (P21/c) [2] Monoclinic
P2i/c or P21/n
Space Group ) P2i/c P2i/c
(Typical)
Z (Unit Cell) 4 4 4
Density (Calc) ~1.18 g/cm?3 1.165 g/cm3 1.073 g/cm3
) Steric Twist )
Key Interaction Planar N-H...N N-H...N Dimer
(Me...C=0)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6337808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Note: The higher melting point of the 3-methyl isomer (134-138 °C) vs. the 4-methyl isomer
(~99 °C) suggests a surprisingly stable crystal lattice, likely driven by a rigid, interlocked packing

motif that compensates for the steric bulk.

Experimental Protocols
Synthesis & Crystallization Workflow

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), a slow evaporation
method from a non-polar/polar solvent gradient is recommended.

Step-by-Step Protocol:
¢ Synthesis:

Dissolve 2-amino-3-methylpyridine (1.0 eq) in THF.

[¢]

[¢]

Add Di-tert-butyl dicarbonate (Boc20, 1.2 eq) and catalytic DMAP (0.1 eq).

Reflux at 70°C for 3 hours.

o

o

Concentrate and recrystallize from hot Hexane/Ethyl Acetate (10:1).

[¢]

Yield: ~90% white needles.

o Crystallization for XRD:

o

Prepare a saturated solution of the purified compound in Dichloromethane (DCM).

o

Place in a small vial inside a larger jar containing Pentane (vapor diffusion method).

Seal and store at 4°C for 48-72 hours.

[¢]

Result: Colorless block crystals suitable for diffractometry.[1]

o
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o Data Collection Parameters:
o Temperature: 100 K (to reduce thermal motion of the t-butyl group).
o Radiation: Mo Ka (A = 0.71073 A) or Cu Ka (A = 1.54184 A).

o Strategy: Full sphere data collection (

Visualization of Crystallographic Workflow

The following diagram outlines the critical path from synthesis to structural refinement.
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Figure 1: Workflow for generating X-ray quality crystals of N-Boc-2-amino-3-methylpyridine.

Performance & Application Analysis
Solubility & Lipophilicity

The Boc protection significantly alters the physicochemical profile compared to the parent
amine.

 Lipophilicity (LogP): Increases from ~0.9 (parent) to ~2.5 (Boc-protected).

¢ Solubility: The 3-methyl isomer shows reduced solubility in alcohols compared to the 4-
methyl isomer due to the rigid hydrophobic shield provided by the methyl group adjacent to
the carbamate.

Reactivity: Directed Ortho-Lithiation (DoM)

The crystal structure reveals why this compound is a superior substrate for DoM.

e Mechanism: The Boc group acts as a Directed Metalation Group (DMG).
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» Steric Effect: The 3-methyl group blocks one ortho position, forcing lithiation exclusively to
the C6 position (or C4 if C6 is blocked). The "locked" conformation observed in the crystal
structure pre-organizes the carbonyl oxygen to coordinate with the lithium base (e.g., t-BuLi),
lowering the activation energy for deprotonation.

Structural Interaction Map

The diagram below illustrates the steric and electronic interactions defined by the crystal
structure.
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Figure 2: Interaction map highlighting the steric clash between the C3-methyl and Boc
carbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. tert-butyl N-(4-methylpyridin-2-yl)carbamate | C11H16N202 | CID 11063648 - PubChem
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¢ To cite this document: BenchChem. [Structural Benchmarking & Crystallographic Guide: N-
Boc-2-amino-3-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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